Cas no 1695034-81-1 (2-(5-Fluoro-2-methylphenyl)oxirane)

• Product Name: 2-(5-Fluoro-2-methylphenyl)oxirane
• CAS No: 1695034-81-1
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 5790727
• PubChem ID: 89264211
• Update Time: 2025-06-09

2-(5-Fluoro-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)oxirane
• SCHEMBL14157914
• EN300-1869137
• 1695034-81-1
• 2-(5-Fluoro-2-methylphenyl)oxirane

• Inchi： 1S/C9H9FO/c1-6-2-3-7(10)4-8(6)9-5-11-9/h2-4,9H,5H2,1H3
• InChI Key： FHPORINRFLWUQG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(5-Fluoro-2-methylphenyl)oxirane

Introduction to 2-(5-Fluoro-2-methylphenyl)oxirane (CAS No. 1695034-81-1)

2-(5-Fluoro-2-methylphenyl)oxirane, also known by its CAS number 1695034-81-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a fluorinated aromatic ring and an epoxide functional group. These features endow it with a range of chemical properties that make it valuable for various applications.

The molecular formula of 2-(5-Fluoro-2-methylphenyl)oxirane is C₉H₉F O, and its molecular weight is approximately 154.17 g/mol. The compound's structure consists of a 5-fluoro-2-methylphenyl group attached to an oxirane ring, which is a three-membered cyclic ether. The presence of the fluorine atom in the aromatic ring imparts unique electronic and steric effects, while the oxirane ring provides reactivity and potential for ring-opening reactions.

In recent years, 2-(5-Fluoro-2-methylphenyl)oxirane has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The compound's reactivity and functional group versatility make it an attractive starting material for the development of new therapeutic agents. For instance, researchers have explored its use in the synthesis of fluorinated analogs of existing drugs, which can exhibit improved pharmacological properties such as enhanced bioavailability and reduced toxicity.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-(5-Fluoro-2-methylphenyl)oxirane in the synthesis of a series of fluorinated antiviral compounds. These compounds showed promising activity against various viral pathogens, including influenza and hepatitis C viruses. The study demonstrated that the introduction of fluorine atoms into the molecular structure can significantly enhance antiviral activity by modulating the interactions between the drug and its target proteins.

Beyond pharmaceutical applications, 2-(5-Fluoro-2-methylphenyl)oxirane has also found utility in materials science. Its reactivity with nucleophiles makes it a valuable monomer for polymerization reactions, leading to the formation of functional polymers with tailored properties. For example, researchers have utilized this compound to synthesize poly(ether ether ketone) (PEEK)-like materials with enhanced thermal stability and mechanical strength. These materials have potential applications in high-performance engineering plastics and biomedical devices.

The synthetic accessibility of 2-(5-Fluoro-2-methylphenyl)oxirane has been another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the epoxidation of 1-chloro-3-fluoro-4-methylbenzene using peracids such as meta-chloroperoxybenzoic acid (mCPBA). This process yields high purity 2-(5-Fluoro-2-methylphenyl)oxirane, which can be further functionalized through various chemical transformations.

In addition to its synthetic utility, 2-(5-Fluoro-2-methylphenyl)oxirane has been investigated for its environmental impact and safety profile. Studies have shown that it is relatively stable under ambient conditions but can undergo ring-opening reactions in the presence of nucleophiles or under acidic conditions. Proper handling and storage practices are essential to ensure its stability and prevent unwanted reactions.

The future prospects for 2-(5-Fluoro-2-methylphenyl)oxirane are promising, driven by ongoing research into new applications and synthetic methods. As scientists continue to explore its potential, this compound is likely to play an increasingly important role in various fields, from drug discovery to advanced materials development.